Cas no 1864062-04-3 (1-(3-(Trifluoromethyl)phenyl)propan-1-amine hydrochloride)

• Product Name: 1-(3-(Trifluoromethyl)phenyl)propan-1-amine hydrochloride
• CAS No: 1864062-04-3
• MF: C₁₀H₁₃ClF₃N
• MW: 239.665132284164
• MDL: MFCD28126469
• CID: 3041711
• PubChem ID: 86262963
• Update Time: 2024-11-26

1-(3-(Trifluoromethyl)phenyl)propan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(3-(Trifluoromethyl)phenyl)propan-1-amine hydrochloride
• 1-[3-(trifluoromethyl)phenyl]propan-1-amine hydrochloride
• AK548244
• 1864062-04-3
• EN300-240478
• 1-[3-(trifluoromethyl)phenyl]propan-1-amine;hydrochloride
• F2167-2014
• MFCD28126469
• 1-[3-(TRIFLUOROMETHYL)PHENYL]PROPYLAMINE HCL
• 1-(3-(trifluoromethyl)phenyl)propan-1-aminehydrochloride
• AKOS026747642
• DS-19432
• N13162
• CS-0150084

• MDL： MFCD28126469
• Inchi： 1S/C10H12F3N.ClH/c1-2-9(14)7-4-3-5-8(6-7)10(11,12)13;/h3-6,9H,2,14H2,1H3;1H
• InChI Key： SYWGBBJGWIEQAM-UHFFFAOYSA-N
• SMILES： Cl.FC(C1=CC=CC(=C1)C(CC)N)(F)F

Computed Properties

• Exact Mass: 239.0688616g/mol
• Monoisotopic Mass: 239.0688616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26

1-(3-(Trifluoromethyl)phenyl)propan-1-amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)